molecular formula C19H20N2O3 B2681198 N-(1-cyanocyclobutyl)-2-[(2-ethoxynaphthalen-1-yl)oxy]acetamide CAS No. 1795345-53-7

N-(1-cyanocyclobutyl)-2-[(2-ethoxynaphthalen-1-yl)oxy]acetamide

Cat. No. B2681198
CAS RN: 1795345-53-7
M. Wt: 324.38
InChI Key: BIDBQUKRBAOVKE-UHFFFAOYSA-N
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Description

N-(1-cyanocyclobutyl)-2-[(2-ethoxynaphthalen-1-yl)oxy]acetamide, commonly known as CCNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CCNA is a small molecule that exhibits a unique mechanism of action, making it a promising candidate for a variety of research applications.

Mechanism of Action

CCNA exhibits a unique mechanism of action that involves the inhibition of specific enzymes that are involved in various cellular processes. This mechanism of action makes CCNA a promising candidate for a variety of research applications, as it can be used to study the role of these enzymes in various biological processes.
Biochemical and Physiological Effects
CCNA has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of various cellular processes. These effects make CCNA a promising candidate for a variety of research applications, including those investigating the mechanisms of action of various drugs and those exploring the potential therapeutic applications of CCNA itself.

Advantages and Limitations for Lab Experiments

CCNA offers several advantages for use in lab experiments, including its unique mechanism of action and its ability to selectively inhibit specific enzymes. However, there are also some limitations to the use of CCNA in lab experiments, including its complex synthesis method and the need for specialized equipment and techniques.

Future Directions

There are several potential future directions for research involving CCNA. One potential direction is the exploration of the therapeutic potential of CCNA itself, including its potential as a treatment for various diseases and conditions. Another potential direction is the use of CCNA as a tool for studying the mechanisms of action of various drugs and enzymes. Additionally, further research could be conducted to optimize the synthesis method for CCNA, making it more accessible for use in a wider range of research applications.
Conclusion
In conclusion, CCNA is a promising candidate for a variety of scientific research applications. Its unique mechanism of action and range of biochemical and physiological effects make it a valuable tool for investigating the role of specific enzymes in various biological processes. While there are some limitations to the use of CCNA in lab experiments, its potential for use in a wide range of research applications makes it a valuable asset for the scientific community.

Synthesis Methods

CCNA can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method typically involves the use of specialized equipment and techniques, making it a complex process that requires a high degree of expertise.

Scientific Research Applications

CCNA has been widely studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications. CCNA has been used in a variety of research studies, including those investigating the mechanisms of action of various drugs, as well as those exploring the potential therapeutic applications of CCNA itself.

properties

IUPAC Name

N-(1-cyanocyclobutyl)-2-(2-ethoxynaphthalen-1-yl)oxyacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N2O3/c1-2-23-16-9-8-14-6-3-4-7-15(14)18(16)24-12-17(22)21-19(13-20)10-5-11-19/h3-4,6-9H,2,5,10-12H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BIDBQUKRBAOVKE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C2=CC=CC=C2C=C1)OCC(=O)NC3(CCC3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-cyanocyclobutyl)-2-[(2-ethoxynaphthalen-1-yl)oxy]acetamide

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